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Compound of Interest

Compound Name: NVP-BSK805 dihydrochloride

Cat. No.: B10761840

NVP-BSK805 Dihydrochloride Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the preparation and storage of NVP-BSK805
dihydrochloride solutions.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing a stock solution of NVP-BSK805
dihydrochloride?

Al: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing
high-concentration stock solutions of NVP-BSK805 dihydrochloride. It is soluble in DMSO at
concentrations of 220.95 mg/mL, 25 mg/mL, and up to 50 mM.[1][2] For agueous solutions, it is
soluble in water up to 1200 mM and in PBS (pH 7.2) at 10 mg/mL.[2]

Q2: How should I store the solid NVP-BSK805 dihydrochloride compound?

A2: The solid compound should be stored desiccated at -20°C for long-term stability, where it
can be stable for at least two to four years.[2][3] Some suppliers suggest that storage at +4°C
is also acceptable. For shipping, it is typically sent at room temperature.[2][4]
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Q3: What are the recommended storage conditions for NVP-BSK805 dihydrochloride stock

solutions?

A3: Prepared stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[5] For
long-term storage, it is recommended to store aliquots at -80°C, where they are stable for up to
6 months.[5] For shorter-term storage, -20°C is suitable for up to 1 month.[5][6]

Q4: Can | prepare a working solution for in vivo experiments directly in an aqueous buffer?

A4: While NVP-BSK805 dihydrochloride has some solubility in aqueous buffers, for in vivo
studies, a formulation with co-solvents is often used to ensure solubility and stability. A common
method involves using a vehicle of PEG300, Tween-80, and saline.[4] It is recommended to
prepare fresh working solutions for in vivo experiments on the day of use.[5]

Q5: My NVP-BSK805 dihydrochloride solution appears cloudy or has precipitated. What
should | do?

A5: If you observe precipitation or cloudiness, gentle warming and/or sonication can be used to
aid dissolution.[5] This is a common issue if the compound's solubility limit is exceeded or if it
has been stored improperly. Refer to the troubleshooting guide below for more detailed steps.

Data Summary
Solubility Data

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b10761840?utm_src=pdf-body
https://www.medchemexpress.com/nvp-bsk805-dihydrochloride.html
https://www.medchemexpress.com/nvp-bsk805-dihydrochloride.html
https://www.medchemexpress.com/nvp-bsk805-dihydrochloride.html
https://www.adooq.com/nvp-bsk805-dihydrochloride.html
https://www.benchchem.com/product/b10761840?utm_src=pdf-body
https://www.medchemexpress.cn/nvp-bsk805-dihydrochloride.html
https://www.medchemexpress.com/nvp-bsk805-dihydrochloride.html
https://www.benchchem.com/product/b10761840?utm_src=pdf-body
https://www.medchemexpress.com/nvp-bsk805-dihydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Solvent Concentration Reference
DMSO =>20.95 mg/mL [1]

DMSO 25 mg/mL [2]

DMSO up to 50 mM

DMSO 10 mM [3107]
Water up to 100 mM

PBS (pH 7.2) 10 mg/mL [2]

DMF 20 mg/mL [2]

Ethanol 1 mg/mL [2]

0.1N HCI (aq) Soluble [8]

E | Stabili

Storage

Form Temperature Stability Reference
Solid -20°C (desiccated) > 2 years [3]

Solid +4°C Not specified

Stock Solution -80°C 6 months [5]

Stock Solution -20°C 1 month [5][6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

o Weighing: Accurately weigh the desired amount of NVP-BSK805 dihydrochloride powder

(Molecular Weight: 563.47 g/mol [6][9]).

e Solvent Addition: Add the appropriate volume of DMSO to achieve a final concentration of 10
mM. For example, to prepare 1 mL of a 10 mM solution, dissolve 5.63 mg of the compound
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in 1 mL of DMSO.

» Dissolution: Vortex or sonicate the solution at room temperature until the compound is
completely dissolved. Gentle warming can be applied if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes and store
at -80°C for up to 6 months or -20°C for up to 1 month.[5]

Protocol 2: Preparation of an In Vivo Working Solution
(Example)

This protocol is based on a method for preparing a formulation for oral administration in mice.

[4]

« Initial Dilution: Prepare a 25.0 mg/mL stock solution of NVP-BSK805 dihydrochloride in
DMSO.

» Vehicle Preparation: In a sterile tube, combine the following in the specified order:
o 400 pL of PEG300
o 50 pL of Tween-80

e Mixing: Mix the PEG300 and Tween-80 thoroughly.

e Adding the Drug: Add 100 pL of the 25.0 mg/mL DMSO stock solution to the
PEG300/Tween-80 mixture and mix until a clear solution is obtained.

 Final Dilution: Add 450 pL of physiological saline to the mixture to reach a final volume of 1
mL. This results in a final drug concentration of 2.5 mg/mL.

e Use: It is recommended to use this working solution on the same day it is prepared.[5]

Troubleshooting Guide
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Start

Issue Encountered

Solution is cloudy or has precipitate Loss of activity or unexpected results
Is concentration above solubility limit? Verify storage conditions and duration

Was the solution stored incorrectly? Dilute to a lower concentration Prepare a fresh stock solution Were there multiple freeze-thaw cycles?
Prepare a fresh solution Gently warm and/or sonicate Use a new, unopened aliquot

Issue Resolved Contact Technical Support

Click to download full resolution via product page

Caption: Troubleshooting workflow for NVP-BSK805 solution issues.

Signaling Pathway Inhibition
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Caption: NVP-BSK805 inhibits the JAK2-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [NVP-BSK805 dihydrochloride solution preparation and
storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10761840#nvp-bsk805-dihydrochloride-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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